Cas no 81005-29-0 (Acetamide, N-(methylsulfonyl)-)

• Product Name: Acetamide, N-(methylsulfonyl)-
• CAS No: 81005-29-0
• MF: C₃H₇NO₃S
• MW: 137.157579660416
• CID: 704672
• PubChem ID: 4486830
• Update Time: 2025-04-19

Acetamide, N-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(methylsulfonyl)-
• N-methylsulfonylacetamide
• DTXSID10403664
• 81005-29-0
• BCP32522
• N-(Methylsulfonyl)acetamide;N-acetylmethanesulfonamide
• SCHEMBL208791
• N-(Methylsulfonyl)acetamide

• Inchi： 1S/C3H7NO3S/c1-3(5)4-8(2,6)7/h1-2H3,(H,4,5)
• InChI Key： QRHZUNBGGBTEBL-UHFFFAOYSA-N
• SMILES： S(C)(NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 137.01466426g/mol
• Monoisotopic Mass: 137.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 71.6Ų